Cas no 594862-53-0 (2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl)-
• CAS No: 594862-53-0
• MF: C₁₀H₉IN₂O₂
• MW: 316.095134496689
• CID: 4055060
• PubChem ID: 69445129
• Update Time: 2025-05-19

2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl)-
• SCHEMBL5447073
• 1-(3-iodophenyl)hexahydropyrimidine-2,4-dione
• 594862-53-0
• G75155
• UDCXFESTKZVVFM-UHFFFAOYSA-N
• Dihydro-1-(3-iodophenyl)-2,4(1H,3H)-pyrimidinedione
• 1-(3-iodophenyl)-1,3-diazinane-2,4-dione
• 1-(3-Iodophenyl)dihydropyrimidine-2,4(1H,3H)-dione
• AKOS018334975

• Inchi： 1S/C10H9IN2O2/c11-7-2-1-3-8(6-7)13-5-4-9(14)12-10(13)15/h1-3,6H,4-5H2,(H,12,14,15)
• InChI Key： UDCXFESTKZVVFM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)N1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 315.97088g/mol
• Monoisotopic Mass: 315.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Additional information on 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl)-

2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl)

The compound 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl) (CAS No. 594862-53-0) is a fascinating organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrimidinediones, which are known for their versatile chemical properties and wide-ranging applications in drug design and development. The presence of the pyrimidine ring system and the dihydro functional group introduces unique electronic and structural characteristics that make this compound a valuable subject for further research.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. The dihydro-pyrimidinedione structure is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. For instance, researchers have explored the potential of this compound as a kinase inhibitor, which could play a crucial role in the treatment of cancer and other diseases associated with abnormal cell proliferation. The iodine substituent at the phenyl group further enhances the molecule's electronic properties, making it a promising candidate for targeted drug delivery systems.

The synthesis of 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl) involves a multi-step process that combines principles from organic chemistry and catalysis. The starting material is typically a substituted pyrimidine derivative, which undergoes a series of transformations to introduce the dihydro functionality and the iodophenyl group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yield. These methods not only enhance the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, this compound has shown remarkable potential in the field of optoelectronics. Its unique electronic structure allows it to act as a semiconductor material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in materials science have demonstrated that incorporating pyrimidine derivatives into these devices can significantly improve their efficiency and stability. Furthermore, the dihydro-pyrimidinedione structure exhibits excellent thermal stability, making it suitable for high-performance applications under extreme conditions.

Another area where this compound has garnered significant attention is in bioimaging. The presence of the iodine atom enables the molecule to serve as a contrast agent in imaging techniques such as computed tomography (CT) and magnetic resonance imaging (MRI). Researchers have developed novel strategies to functionalize this compound with targeting ligands, allowing for precise imaging of specific tissues or organs. This advancement has opened new avenues for early diagnosis and treatment monitoring in various medical conditions.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. By employing density functional theory (DFT) calculations, scientists have been able to predict its electronic behavior and interaction with biological systems at an atomic level. These insights have facilitated the design of more effective drug delivery systems and improved our ability to predict adverse effects before clinical trials.

In conclusion, 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(3-iodophenyl) (CAS No. 594862-53-0) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for innovative applications in pharmacology, materials science, and bioimaging. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in advancing modern science and technology.